N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide

• IUPAC Name: 3-[(4-chlorobenzoyl)amino]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C24H21ClN4O4S/c25-17-9-7-16(8-10-17)23(30)29-21-19-3-1-2-4-20(19)28-22(21)24(31)27-14-13-15-5-11-18(12-6-15)34(26,32)33/h1-12,28H,13-14H2,(H,27,31)(H,29,30)(H2,26,32,33)
• InChI Key: RQKUXZGFKSQSHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H21ClN4O4S
• Molecular Weight: 497.0 g/mol

Description

N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide is a useful research compound. Its molecular formula is C24H21ClN4O4S and its molecular weight is 496.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Practical Applications

• Practical Synthesis of CCR5 Antagonists

  A practical synthesis method for orally active CCR5 antagonists, which are structurally related to the mentioned compound, has been developed. This method includes the Suzuki−Miyaura reaction and provides a new, cost-effective synthesis approach without the need for chromatographic purification (Ikemoto et al., 2005).

• Synthesis of Thieno[2,3‐b][1,5]benzoxazepine Derivatives

  This research presents the synthesis of thieno[2,3-b][1,5]benzoxazepine derivatives, which are analogous to the compound . These derivatives have demonstrated potent antipsychotic activity, indicating the potential for these compounds in neuropsychiatric drug development (Kohara et al., 2002).

Chemical Synthesis and Properties

• Synthesis of Methyl 2-Amino-3H-1-benzazepine-4-carboxylates

  This research outlines the synthesis of Methyl 2-Amino-3H-1-benzazepine-4-carboxylates, which are structurally related to the compound . The synthesis involves reactions such as N-alkylation and carbamoylation, followed by intramolecular cyclization, highlighting the chemical versatility and potential applications of these compounds (Lim et al., 2007).

• Anticancer Activity of Benzoxazepine Derivatives

  Benzoxazepine derivatives, which are related to the compound , have been synthesized and evaluated for their anticancer properties, especially against breast cancer cells. This indicates the therapeutic potential of benzoxazepine derivatives in cancer treatment (Odame et al., 2021).

Unique Chemical Transformations and Biological Activities

• Synthesis and Properties of Hyperbranched Aromatic Polyimides

  Research into the synthesis of hyperbranched aromatic polyimides, starting from compounds similar to the one , demonstrates the potential for creating new polymeric materials with useful properties. This opens avenues for material science applications (Yamanaka et al., 2000).

• Anticonvulsant Activity of Related Compounds

  Studies on compounds structurally related to the mentioned chemical have shown significant anticonvulsant activity. This highlights the potential of such compounds in the treatment of seizure disorders (Robertson et al., 1987).